Cas no 14510-23-7 (Progesterone Impurity 3)

• Product Name: Progesterone Impurity 3
• CAS No: 14510-23-7
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 4557350
• Update Time: 2025-05-22

Progesterone Impurity 3 Chemical and Physical Properties

Names and Identifiers

• Progesterone Impurity 3
• 2,8-Chrysenedione, 1,3,4,4a,4b,5,6,9,10,10a,10b,11,12,12a-tetradecahydro-1-hydroxy-1,10a,12a-trimethyl-, (1S,4aS,4bR,10aR,10bS,12aS)-

• Inchi： 1S/C21H30O3/c1-19-10-8-14(22)12-13(19)4-5-15-16(19)9-11-20(2)17(15)6-7-18(23)21(20,3)24/h12,15-17,24H,4-11H2,1-3H3/t15-,16+,17+,19+,20+,21-/m1/s1
• InChI Key： ICFLNIOJLONJAO-KWNDPWABSA-N
• SMILES： [C@]1(O)(C)[C@]2(C)[C@]([H])([C@@]3([H])[C@]([H])(CC2)[C@]2(C)C(=CC(=O)CC2)CC3)CCC1=O

Additional information on Progesterone Impurity 3

Progesterone Impurity 3: A Comprehensive Overview

Progesterone Impurity 3, also known by its CAS number 14510-23-7, is a critical compound in the field of steroid hormone research and development. This compound is a derivative of progesterone, a naturally occurring steroid hormone that plays a pivotal role in the female reproductive cycle. The identification and characterization of Progesterone Impurity 3 have been significant advancements in the pharmaceutical industry, particularly in the synthesis and purification of progesterone and its analogs.

The chemical structure of Progesterone Impurity 3 closely resembles that of progesterone, but with specific structural modifications that distinguish it as an impurity. These modifications can arise during the synthesis process, making it essential to identify and quantify such impurities to ensure the quality and efficacy of final pharmaceutical products. Recent studies have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to detect and characterize Progesterone Impurity 3 with unprecedented precision.

One of the most recent breakthroughs in understanding Progesterone Impurity 3 involves its role in the metabolic pathways of steroid hormones. Researchers have discovered that this impurity can influence the bioavailability of progesterone in certain formulations, potentially affecting therapeutic outcomes. This finding has prompted further investigations into the optimization of synthetic processes to minimize the formation of such impurities.

In terms of applications, Progesterone Impurity 3 is not only a critical quality control parameter in pharmaceutical manufacturing but also a valuable tool for studying the stability and degradation mechanisms of progesterone derivatives. By analyzing the formation pathways of this impurity, scientists can develop more robust synthetic methods and storage conditions for progesterone-based medications.

Recent advancements in green chemistry have also impacted the synthesis of Progesterone Impurity 3. Eco-friendly catalysts and solvent systems are being explored to reduce environmental impact while maintaining high yields and purity levels. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The importance of Progesterone Impurity 3 extends beyond its role as an impurity. It serves as a valuable intermediate in the synthesis of other steroid hormones and related compounds. For instance, researchers have utilized this compound as a precursor in the development of novel progestogens with enhanced pharmacokinetic profiles.

In conclusion, Progesterone Impurity 3 (CAS No. 14510-23-7) is a compound of significant interest in both academic research and industrial applications. Its characterization, synthesis, and application continue to evolve with advancements in analytical chemistry, synthetic methodologies, and green chemical practices. As research progresses, this compound is expected to play an even more critical role in shaping the future of steroid hormone therapeutics.